Cas no 1805736-59-7 (Ethyl 2-bromo-5-(3-chloro-2-oxopropyl)phenylacetate)

• Product Name: Ethyl 2-bromo-5-(3-chloro-2-oxopropyl)phenylacetate
• CAS No: 1805736-59-7
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4792246
• Update Time: 2025-05-26

Ethyl 2-bromo-5-(3-chloro-2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-(3-chloro-2-oxopropyl)phenylacetate

• Inchi： 1S/C13H14BrClO3/c1-2-18-13(17)7-10-5-9(3-4-12(10)14)6-11(16)8-15/h3-5H,2,6-8H2,1H3
• InChI Key： JBTJHYWQPWJXIX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(CCl)=O)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 296
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-bromo-5-(3-chloro-2-oxopropyl)phenylacetate

Ethyl 2-bromo-5-(3-chloro-2-oxopropyl)phenylacetate: A Comprehensive Overview

Ethyl 2-bromo-5-(3-chloro-2-oxopropyl)phenylacetate, with the CAS number 1805736-59-7, is a complex organic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a phenyl group substituted with bromine and a chlorinated propionyl chain. The ethyl ester group further adds to its functional diversity, making it a versatile molecule with potential applications in various industries.

The synthesis of Ethyl 2-bromo-5-(3-chloro-2-oxopropyl)phenylacetate involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic substitution, Friedel-Crafts acylation, and esterification, to achieve the desired product. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The structural complexity of this compound lends itself to a wide range of applications. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific receptor systems. Its bromine and chlorine substituents make it an ideal candidate for Suzuki-Miyaura coupling reactions, which are widely used in drug discovery. Additionally, the compound's ability to form stable ester linkages makes it valuable in the development of prodrugs and controlled-release drug delivery systems.

In materials science, Ethyl 2-bromo-5-(3-chloro-2-oxopropyl)phenylacetate has been explored as a precursor for advanced polymers and coatings. Its reactivity under various conditions allows for the creation of materials with tailored properties, such as enhanced thermal stability or improved mechanical strength. Recent studies have highlighted its potential in the synthesis of stimuli-responsive polymers, which can change their properties in response to external stimuli like temperature or pH changes.

The compound's unique electronic properties also make it a subject of interest in electrochemistry and optoelectronics. Researchers have investigated its use in organic light-emitting diodes (OLEDs) and solar cells, where its ability to facilitate charge transport is highly advantageous. Furthermore, its role as an electron acceptor in donor-acceptor systems has been studied extensively, contributing to advancements in organic electronics.

From an environmental perspective, understanding the degradation pathways of Ethyl 2-bromo-5-(3-chloro-2-oxopropyl)phenylacetate is crucial for assessing its impact on ecosystems. Recent studies have employed computational chemistry techniques to predict its biodegradation rates under various conditions. These findings suggest that while the compound is persistent under certain environmental conditions, specific microbial communities can metabolize it effectively.

In conclusion, Ethyl 2-bromo-5-(3-chloro-2-oxopropyl)phenylacetate stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as both a research tool and an industrial material. As research continues to uncover new facets of its properties and potential uses, this compound will undoubtedly remain at the forefront of chemical innovation.